molecular formula C19H13FN4 B5707750 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine

4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine

Cat. No. B5707750
M. Wt: 316.3 g/mol
InChI Key: ARERXBRGSMZRHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine is a compound that belongs to the class of pyrimidine derivatives. It is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound has shown promising results in various scientific studies, and its unique chemical structure makes it a valuable molecule for further research.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine is not yet fully understood. However, various studies have suggested that it works by inhibiting specific enzymes and proteins in the body that are responsible for the development and progression of various diseases. It has also shown potential as a modulator of the immune system, which could be useful in the treatment of autoimmune diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine are still being studied. However, various studies have suggested that this compound has anti-cancer, anti-inflammatory, and anti-viral properties. It has also shown potential as a modulator of the immune system, which could be useful in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine in lab experiments include its unique chemical structure, which makes it a valuable molecule for scientific research. It has also shown promising results in various scientific studies, which suggests that it could be a useful compound for drug discovery and medicinal chemistry. However, the limitations of using this compound in lab experiments include its complex synthesis process, which requires expertise in organic chemistry. It is also a relatively new compound, and more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are many future directions for the research of 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine. Some of these directions include:
1. Further studies to understand the mechanism of action of this compound and its potential applications in drug discovery and medicinal chemistry.
2. Development of new synthesis methods that are more efficient and cost-effective.
3. Exploration of the potential applications of this compound in material science, such as in the development of new sensors and electronic devices.
4. Studies to evaluate the toxicity and safety of this compound in humans and animals.
5. Development of new derivatives of this compound that have improved pharmacological properties and efficacy.
Conclusion
In conclusion, 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine is a valuable compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has shown promising results in various scientific studies, and its unique chemical structure makes it a valuable molecule for further research. However, more research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine involves a multi-step process that requires expertise in organic chemistry. The most common method for synthesizing this compound is through the reaction of 4-fluoroacetophenone, benzaldehyde, and 2-pyrazoline-1-carboxamidine in the presence of a catalyst. The reaction yields 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine as the final product.

Scientific Research Applications

The unique chemical structure of 4-(4-fluorophenyl)-6-phenyl-2-(1H-pyrazol-1-yl)pyrimidine makes it a valuable molecule for scientific research. It has shown potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent. It has also shown potential as a drug target for various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.

properties

IUPAC Name

4-(4-fluorophenyl)-6-phenyl-2-pyrazol-1-ylpyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H13FN4/c20-16-9-7-15(8-10-16)18-13-17(14-5-2-1-3-6-14)22-19(23-18)24-12-4-11-21-24/h1-13H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ARERXBRGSMZRHG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=NC(=N2)N3C=CC=N3)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H13FN4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Fluorophenyl)-6-phenyl-2-pyrazol-1-ylpyrimidine

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